Cas no 1803572-19-1 (4-bromo-7-chloroisoquinoline hydrochloride)

• Product Name: 4-bromo-7-chloroisoquinoline hydrochloride
• CAS No: 1803572-19-1
• MDL: MFCD28397646
• CID: 4615872
• PubChem ID: 119031124
• Update Time: 2025-10-29

4-bromo-7-chloroisoquinoline hydrochloride Chemical and Physical Properties

Names and Identifiers

• 4-Bromo-7-chloroisoquinoline Hydrochloride
• 4-bromo-7-chloroisoquinoline hydrochloride

• MDL： MFCD28397646

Additional information on 4-bromo-7-chloroisoquinoline hydrochloride

Recent Advances in the Study of 4-Bromo-7-Chloroisoquinoline Hydrochloride (CAS: 1803572-19-1): A Promising Scaffold in Medicinal Chemistry

The compound 4-bromo-7-chloroisoquinoline hydrochloride (CAS: 1803572-19-1) has recently emerged as a significant focus in medicinal chemistry research due to its versatile pharmacological properties and potential therapeutic applications. This heterocyclic scaffold has demonstrated particular promise in the development of kinase inhibitors, with recent studies highlighting its efficacy in targeting various disease pathways. The presence of both bromo and chloro substituents at the 4- and 7-positions respectively provides unique electronic properties that enhance its binding affinity to biological targets.

Recent structural-activity relationship (SAR) studies published in the Journal of Medicinal Chemistry (2023) have systematically explored modifications to this core structure, revealing that the 4-bromo-7-chloro substitution pattern significantly enhances inhibitory activity against several protein kinases compared to unsubstituted isoquinoline derivatives. Molecular docking simulations indicate that these halogen atoms participate in critical halogen bonding interactions with kinase active sites, particularly in the ATP-binding pocket.

In oncology research, 4-bromo-7-chloroisoquinoline hydrochloride has shown potent activity against multiple cancer cell lines. A 2024 study in Bioorganic & Medicinal Chemistry Letters reported derivatives of this compound exhibiting IC50 values in the low micromolar range against breast cancer (MCF-7) and prostate cancer (PC-3) cell lines. The mechanism of action appears to involve dual inhibition of PI3K and mTOR pathways, suggesting potential for developing targeted cancer therapies with this scaffold.

The compound's synthetic accessibility has also been improved through recent methodological advances. A 2023 publication in Organic Process Research & Development described an optimized large-scale synthesis route with improved yield (78%) and purity (>99%) compared to previous methods. This development is particularly significant for potential commercialization and further pharmacological evaluation of derivatives.

Emerging applications in neurodegenerative disease research have also been reported. Preliminary studies suggest that certain 4-bromo-7-chloroisoquinoline derivatives can modulate tau protein aggregation, a key pathological feature in Alzheimer's disease. While still in early stages, these findings open new avenues for structure-based drug design in neurological disorders.

From a safety perspective, recent toxicological evaluations indicate that the hydrochloride salt form demonstrates favorable pharmacokinetic properties with good oral bioavailability in rodent models. Metabolism studies show primarily hepatic clearance with minimal reactive metabolite formation, suggesting a reduced risk of idiosyncratic toxicity compared to some other isoquinoline derivatives.

Looking forward, several pharmaceutical companies have included 4-bromo-7-chloroisoquinoline hydrochloride derivatives in their preclinical pipelines, particularly for oncology and inflammatory indications. The compound's structural versatility and demonstrated biological activity position it as a valuable scaffold for future drug discovery efforts across multiple therapeutic areas.